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Compound of Interest

Compound Name: (R)-Repaglinide Ethyl Ester

CAS No.: 147770-08-9

Cat. No.: B121641

Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling (R)-Repaglinide Ethyl Ester. As an

ester derivative and known impurity of Repaglinide, a potent pharmacologically active material,

(R)-Repaglinide Ethyl Ester must be handled with significant caution.[1][2][3] This document

outlines a risk-based personal protective equipment (PPE) strategy designed to ensure

operator safety and prevent contamination, reflecting the best practices for handling highly

potent active pharmaceutical ingredients (HPAPIs).

Guiding Principle: Hazard Assessment and the
Precautionary Approach
(R)-Repaglinide Ethyl Ester is an impurity and derivative of Repaglinide. The Safety Data

Sheet (SDS) for the parent compound, Repaglinide, indicates it is suspected of damaging

fertility or the unborn child and may cause harm to breast-fed children. While comprehensive

toxicological data for the ethyl ester form is not widely available, the established principle in

pharmaceutical safety is to treat compounds with unknown or incomplete toxicological profiles
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with the same level of caution as their potent parent compounds.[4] Therefore, all handling

procedures must assume (R)-Repaglinide Ethyl Ester is a potent compound requiring

stringent exposure controls.

The cornerstone of a robust safety program is the hierarchy of controls, which prioritizes

engineering and administrative controls over PPE. Engineering controls, such as certified

chemical fume hoods, ventilated balance enclosures, and glove box isolators, are the primary

means of containment.[5][6] PPE serves as the critical final barrier to protect personnel from

exposure.[5]

Core PPE Requirements: A Multi-Layered Defense
Selection of appropriate PPE is contingent on a risk assessment of the specific procedure

being performed. The following outlines the minimum required PPE for handling (R)-
Repaglinide Ethyl Ester in any form.

Body Protection: A disposable, solid-front, long-sleeved gown or coverall made of a non-

woven material, such as spun-bonded polyethylene (e.g., DuPont™ Tyvek®), is mandatory.

[7][8] These materials provide an excellent barrier against fine particulates and minimize

linting, which is crucial for both operator safety and product purity.[7][9] Standard cotton lab

coats are insufficient as they can absorb chemical dust and liquids.

Hand Protection: Double-gloving with chemical-resistant nitrile gloves is required for all

handling activities.[10] The outer gloves should have extended cuffs that can be tucked

under the sleeves of the gown or coverall. This practice is critical for two reasons: it provides

an additional protective layer in case of a breach in the outer glove, and it allows for the safe

removal of the highly contaminated outer glove before exiting the containment area or

handling non-contaminated surfaces, minimizing the risk of cross-contamination.

Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with

integrated side shields must be worn.[1][11] For procedures with a higher risk of splashes or

aerosol generation, such as preparing concentrated solutions or cleaning spills, chemical

splash goggles or a full-face shield worn over safety glasses is required.[1]

Respiratory Protection: The selection of respiratory protection is directly tied to the risk of

aerosolization of the compound.
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Low-Risk Operations: For handling pre-made, dilute solutions entirely within a certified

chemical fume hood, respiratory protection may not be required after a site-specific risk

assessment.

Moderate-Risk Operations: When weighing milligram quantities of the solid compound,

even within a ventilated balance enclosure, a National Institute for Occupational Safety

and Health (NIOSH)-approved N95 or higher-rated disposable respirator is mandatory to

protect against inhalation of fine powders.

High-Risk Operations: For handling bulk powder (gram quantities or more), cleaning up

spills of solid material, or any procedure with a significant potential for aerosolization

outside of primary containment, a Powered Air-Purifying Respirator (PAPR) is required.[8]

PAPRs provide a higher protection factor and reduce worker fatigue compared to

disposable respirators.[9]

PPE Protocols for Specific Laboratory Operations
The following protocols provide step-by-step guidance for common laboratory tasks. The

required engineering controls and PPE are summarized in the table below.
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Task

Primary

Engineering

Control

Body Hands Eyes/Face Respiratory

Weighing

Solid

Compound

Ventilated

Balance

Enclosure or

Glove Box

Disposable

Coverall

Double Nitrile

Gloves

Safety

Goggles

N95

Respirator

(minimum);

PAPR for bulk

Preparing

Stock

Solutions

Chemical

Fume Hood

Disposable

Gown

Double Nitrile

Gloves

Safety

Goggles

N/A (if work is

kept within

the fume

hood)

Cell

Culture/Assa

y Plating

Biosafety

Cabinet /

Laminar Flow

Hood

Disposable

Gown

Double Nitrile

Gloves

Safety

Glasses
N/A

Spill Cleanup

(Solid)
N/A

Disposable

Coverall

Double Nitrile

Gloves

Face Shield

& Goggles
PAPR

Experimental Protocol 1: Weighing Solid (R)-Repaglinide
Ethyl Ester

Preparation: Before handling the compound, ensure the ventilated balance enclosure (VBE)

or glove box is certified and functioning correctly. Lay down a disposable, plastic-backed

absorbent liner on the work surface.

Donning PPE: Don PPE in the following order: inner nitrile gloves, disposable coverall, outer

nitrile gloves (ensuring cuffs are over the coverall sleeves), safety goggles, and finally, the

N95 respirator (perform a user seal check).

Handling: Conduct all powder manipulations deep within the VBE. Use spatulas and

weighing papers appropriate for the quantity to minimize dust generation.

Tare & Weigh: Place a tared weigh boat or vial on the balance. Carefully transfer the desired

amount of (R)-Repaglinide Ethyl Ester.
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Containment: Immediately and securely cap the primary container and the vial containing the

weighed compound before removing them from the VBE.

Initial Cleanup: Gently wipe down the exterior of the containers, the spatula, and the work

surface inside the VBE with a solvent-dampened wipe (e.g., 70% ethanol or isopropanol).

Dispose of the wipe and weigh paper in a designated hazardous waste bag inside the

enclosure.

Doffing: Exit the immediate work area. Remove the outer gloves first, peeling them off

without touching the exterior. Remove the coverall, goggles, and respirator. Finally, remove

the inner gloves. Wash hands thoroughly with soap and water.

Decision Logic for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of respiratory and eye protection based on the task and associated risks.
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Caption: PPE selection workflow for (R)-Repaglinide Ethyl Ester.

Decontamination and Disposal Plan
Effective decontamination and disposal are critical to prevent secondary exposure and

environmental contamination.
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PPE Disposal: All disposable PPE items (coveralls, gowns, gloves, shoe covers, respirator

cartridges) that have been in contact with (R)-Repaglinide Ethyl Ester are considered

hazardous chemical waste.[12] They must be collected in a clearly labeled, sealed

hazardous waste container for disposal by a licensed chemical destruction facility.[12] Do not

dispose of this waste in regular or biohazard trash.

Waste Stream: All solid waste, including contaminated weighing papers, vials, and absorbent

liners, must be disposed of as hazardous chemical waste. Liquid waste containing the

compound should be collected in a designated, sealed, and properly labeled hazardous

waste container. Adhere to all local, state, and federal regulations for hazardous waste

disposal.[1][13]

Work Surface Decontamination: After completing work, decontaminate all surfaces within the

engineering control (fume hood, VBE) with an appropriate solvent, followed by a detergent

solution. The choice of solvent should be based on the solubility of the compound.

Emergency Contact: In case of accidental exposure, follow the first-aid measures outlined in

the material's SDS.[14] For skin contact, immediately remove contaminated clothing and

wash the affected area with copious amounts of soap and water. For eye contact, flush with

water for at least 15 minutes. In all cases of exposure, seek immediate medical attention.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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